Cas no 69704-26-3 (2-Butyn-1-ol,4-propoxy-)

• Product Name: 2-Butyn-1-ol,4-propoxy-
• CAS No: 69704-26-3
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• CID: 515239
• PubChem ID: 3017957
• Update Time: 2025-04-19

2-Butyn-1-ol,4-propoxy- Chemical and Physical Properties

Names and Identifiers

• 2-Butyn-1-ol,4-propoxy-
• 4-propoxy-2-butyn-1-ol
• 4-propoxybut-2-yn-1-ol
• DTXSID80989864
• SCHEMBL22165460
• 69704-26-3
• EINECS 274-088-6
• NS00062021

• Inchi： 1S/C7H12O2/c1-2-6-9-7-4-3-5-8/h8H,2,5-7H2,1H3
• InChI Key： HCWMOGDFRDCBQN-UHFFFAOYSA-N
• SMILES： O(CC#CCO)CCC

Computed Properties

• Exact Mass: 128.08376
• Monoisotopic Mass: 128.08373
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5
• XLogP3: 0.3

Experimental Properties

• Density: 0.976
• Boiling Point: 219.8°C at 760 mmHg
• Flash Point: 89.9°C
• Refractive Index: 1.457
• PSA: 29.46